Cas no 182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine)

4-Chloro-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a phenyl ring at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances its utility as a versatile electrophile for nucleophilic substitution reactions, enabling further functionalization. Its rigid aromatic framework contributes to stability and potential bioactivity, particularly in medicinal chemistry applications such as kinase inhibitor development. The compound's well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial settings. Its synthetic accessibility and modular reactivity make it a preferred building block for constructing complex molecular architectures.
4-Chloro-5-phenylthieno[2,3-d]pyrimidine structure
182198-35-2 structure
Product Name:4-Chloro-5-phenylthieno[2,3-d]pyrimidine
CAS No:182198-35-2
MF:C12H7ClN2S
MW:246.715379953384
MDL:MFCD00218029
CID:92211
PubChem ID:708730
Update Time:2025-06-08

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-phenylthieno[2,3-d]pyrimidine
    • AKOS 90534
    • AKOS NCG-0083
    • BUTTPARK 30\08-39
    • THIENO[2,3-D]PYRIMIDINE, 4-CHLORO-5-PHENYL-
    • 4-CHLORO-5-PHENYL-THIENO[2,3-D]PYRIMIDINE
    • 4-chloro-5-phenylthiopheno[2,3-d]pyrimidine
    • AC1LE9TJ
    • AC1Q3KV7
    • AC1Q3KV8
    • CTK4D8102
    • AKOS BBS-00006350
    • OTAVA-BB BB7012780011
    • SR-01000320403-1
    • CHEMBL1399547
    • AS-31222
    • MLS000560290
    • A812662
    • DTXSID40351765
    • WONOKVSIDWOIGC-UHFFFAOYSA-N
    • SR-01000320403
    • AM807665
    • Z56886546
    • F1126-0420
    • FT-0749722
    • SCHEMBL2368374
    • MFCD00218029
    • HMS2486I16
    • Thieno[2,3-d]pyrimidine,4-chloro-5-phenyl-
    • AKOS000116666
    • EN300-04140
    • 182198-35-2
    • SMR000178586
    • BBL012352
    • STK104408
    • MDL： MFCD00218029
    • Inchi： 1S/C12H7ClN2S/c13-11-10-9(8-4-2-1-3-5-8)6-16-12(10)15-7-14-11/h1-7H
    • InChI Key： WONOKVSIDWOIGC-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(=NC=N1)SC=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.00200
  • Monoisotopic Mass: 246.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.396
  • Melting Point: 130°C
  • Boiling Point: 418.9°C at 760 mmHg
  • Flash Point: 207.1°C
  • Refractive Index: 1.698
  • PSA: 54.02000
  • LogP: 4.01170
  • Solubility: Not determined

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Safety Instruction： S28; S36/37; S37/39; S26
  • Hazardous Material Identification： Xn Xi
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Safety Term：6.1(b)

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Customs Data

  • HS CODE：29081000
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-TL830-250mg
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2 98%
250mg
 ￥2089.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-TL830-50mg
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2 98%
50mg
 ￥488.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-TL830-100mg
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2 98%
100mg
 ￥908.0 2022-02-28
Chemenu
CM151476-5g
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2 95%
5g
 $348 2021-08-05
Fluorochem
021484-1g
4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine
 182198-35-2 95%
1g
 ￡51.00 2022-03-01
Fluorochem
021484-5g
4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine
 182198-35-2 95%
5g
 ￡252.00 2022-03-01
Apollo Scientific
OR110620-1g
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2
1g
 £90.00 2025-02-19
Apollo Scientific
OR110620-5g
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2
5g
 £390.00 2025-02-19
Chemenu
CM151476-5g
4-Chloro-5-phenylthieno[2,3-d]pyrimidine
 182198-35-2 95%
5g
 $*** 2023-03-30
abcr
AB176661-1 g
4-Chloro-5-phenylthieno[2,3-d]pyrimidine; .
 182198-35-2
1 g
 €271.00 2023-07-20

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Production Method

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Related Literature

Related Categories

182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine) Related Products

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司